Cas no 76265-12-8 (Yukovanol)

Yukovanol structure
Yukovanol structure
Product Name:Yukovanol
CAS No:76265-12-8
MF:C14H20N6O5S
MW:384.41100
CID:578466
PubChem ID:14542257
Update Time:2024-10-27

Yukovanol Chemical and Physical Properties

Names and Identifiers

    • 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-, (2R,3R)- (9CI)
    • YUKOVANOL
    • 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-, (2R-trans)-
    • 2-(4-Hydroxyphenyl)-3,5-dihydroxy-8,8-dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-4(3H)-one
    • FS-7992
    • 76265-12-8
    • 3,5-dihydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2,3-dihydropyrano[2,3-h]chromen-4-one
    • DA-68790
    • 3,5-dihydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2H,3H-pyrano[2,3-f]chromen-4-one
    • Yukovanol
    • Inchi: 1S/C20H18O6/c1-20(2)8-7-12-14(26-20)9-13(22)15-16(23)17(24)18(25-19(12)15)10-3-5-11(21)6-4-10/h3-9,17-18,21-22,24H,1-2H3
    • InChI Key: CXIZZLWYTVCYIE-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(=C([H])C3=C2C([H])=C([H])C(C([H])([H])[H])(C([H])([H])[H])O3)O[H])C(C([H])(C1([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])O[H])=O

Computed Properties

  • Exact Mass: 354.11034
  • Monoisotopic Mass: 354.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.2
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 643.1±55.0 °C at 760 mmHg
  • Flash Point: 235.2±25.0 °C
  • PSA: 96.22
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

Yukovanol Security Information

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